Cas no 152552-64-2 (4-Benzyloxy-3-fluorobenzoic Acid)

• Product Name: 4-Benzyloxy-3-fluorobenzoic Acid
• CAS No: 152552-64-2
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• CID: 1326474
• PubChem ID: 18757507
• Update Time: 2025-04-20

4-Benzyloxy-3-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-(phenylmethoxy)-
• 3-fluoro-4-benzyloxybenzoic acid
• 3-fluoro-4-phenylmethoxybenzoic acid
• 4-Benzyloxy-3-fluorobenzoic acid
• DTXSID50595976
• CS-0195222
• AKOS000264262
• 152552-64-2
• DB-294265
• SCHEMBL229472
• POKWULIMSISXLX-UHFFFAOYSA-N
• 4-(benzyloxy)-3-fluorobenzoic Acid
• MFCD00995152
• E89533
• 4-benzyloxy-3-fluoro-benzoic acid
• CGA55264
• 4-Benzyloxy-3-fluorobenzoic Acid

• MDL： MFCD00995152
• Inchi： 1S/C14H11FO3/c15-12-8-11(14(16)17)6-7-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key： POKWULIMSISXLX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.06923
• Monoisotopic Mass: 246.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 402.7±30.0 °C at 760 mmHg
• Flash Point: 203.8±20.2 °C
• PSA: 46.53

4-Benzyloxy-3-fluorobenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃